Withaperuvin C
Withaperuvin C
Withaperuvin c belongs to the class of organic compounds known as withanolides and derivatives. These are c28 steroids structurally characterized by an ergostane skeleton usually functionalized at carbons 1, 22 and 26 to form a lactone ring. Withaperuvin c exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Withaperuvin c has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, withaperuvin c is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, withaperuvin c can be found in fruits. This makes withaperuvin c a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
81644-34-0
VCID:
VC0211718
InChI:
InChI=1S/C28H38O7/c1-15-13-22(35-23(31)16(15)2)26(5,32)28(34)12-11-27(33)19-14-20(29)18-7-6-8-21(30)25(18,4)17(19)9-10-24(27,28)3/h6-8,17,19-20,22,29,32-34H,9-14H2,1-5H3
SMILES:
CC1=C(C(=O)OC(C1)C(C)(C2(CCC3(C2(CCC4C3CC(C5=CC=CC(=O)C45C)O)C)O)O)O)C
Molecular Formula:
C28H38O7
Molecular Weight:
486.6 g/mol
Withaperuvin C
CAS No.: 81644-34-0
Reference Standards
VCID: VC0211718
Molecular Formula: C28H38O7
Molecular Weight: 486.6 g/mol
| CAS No. | 81644-34-0 |
|---|---|
| Product Name | Withaperuvin C |
| Molecular Formula | C28H38O7 |
| Molecular Weight | 486.6 g/mol |
| IUPAC Name | 2-[1-hydroxy-1-(6,14,17-trihydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,15,16-octahydrocyclopenta[a]phenanthren-17-yl)ethyl]-4,5-dimethyl-2,3-dihydropyran-6-one |
| Standard InChI | InChI=1S/C28H38O7/c1-15-13-22(35-23(31)16(15)2)26(5,32)28(34)12-11-27(33)19-14-20(29)18-7-6-8-21(30)25(18,4)17(19)9-10-24(27,28)3/h6-8,17,19-20,22,29,32-34H,9-14H2,1-5H3 |
| Standard InChIKey | IBJZGHYOMSKIJB-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)OC(C1)C(C)(C2(CCC3(C2(CCC4C3CC(C5=CC=CC(=O)C45C)O)C)O)O)O)C |
| Canonical SMILES | CC1=C(C(=O)OC(C1)C(C)(C2(CCC3(C2(CCC4C3CC(C5=CC=CC(=O)C45C)O)C)O)O)O)C |
| Appearance | Powder |
| Melting Point | 190°C |
| Physical Description | Solid |
| Description | Withaperuvin c belongs to the class of organic compounds known as withanolides and derivatives. These are c28 steroids structurally characterized by an ergostane skeleton usually functionalized at carbons 1, 22 and 26 to form a lactone ring. Withaperuvin c exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Withaperuvin c has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, withaperuvin c is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, withaperuvin c can be found in fruits. This makes withaperuvin c a potential biomarker for the consumption of this food product. |
| PubChem Compound | 14860927 |
| Last Modified | Nov 11 2021 |
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